BDE 66-13C6
Description
Overview of Brominated Flame Retardants as Environmental Contaminants
Polybrominated diphenyl ethers (PBDEs) are a class of brominated flame retardants (BFRs) that have been extensively used in a wide array of consumer and industrial products to reduce their flammability. These products include plastics, textiles, polyurethane foams, electronics, and construction materials. lcms.czaaqr.org PBDEs are additive flame retardants, meaning they are physically mixed with the materials rather than chemically bonded, which increases their likelihood of leaching into the environment over time. researchgate.netwell-labs.com
Structurally, PBDEs consist of a diphenyl ether molecule with between one and ten bromine atoms attached, resulting in 209 possible unique chemical structures known as congeners. lcms.cztheses.cz Commercial BFR products were typically sold as mixtures of several congeners, most notably under the names Penta-BDE, Octa-BDE, and Deca-BDE. theses.cz
Due to their chemical stability and resistance to degradation, PBDEs are persistent in the environment. eurofins.com They have become ubiquitous global contaminants, detected in various environmental matrices including air, water, soil, sediment, and biota. vulcanchem.comnih.gov Their lipophilic (fat-loving) nature causes them to bioaccumulate in the fatty tissues of organisms and biomagnify up the food chain. diva-portal.org Concerns over their persistence and potential health risks, including endocrine disruption and neurodevelopmental toxicity, have led to restrictions and bans on the use of certain PBDE mixtures in many parts of the world, including the European Union. lcms.czvulcanchem.comscielo.br
Significance of BDE 66 within the PBDE Congener Landscape
Among the 209 possible PBDE congeners, 2,3',4,4'-Tetrabromodiphenyl ether, or BDE 66, holds particular significance for environmental monitoring. While congeners like BDE-47, BDE-99, and BDE-100 are often found in higher concentrations in environmental samples, the presence and concentration of BDE 66 provide unique insights into the environmental fate of PBDEs. theses.czscielo.br
A key aspect of BDE 66's importance is its role as a degradation product. Research has shown that more highly brominated congeners, particularly BDE-209 (the main component of the Deca-BDE formulation), can break down through photolytic (light-induced) or microbial processes to form less brominated congeners. nih.govscielo.br BDE 66 is one of these breakdown products. nih.govscielo.brnih.gov Therefore, its detection in environmental samples can serve as an indicator of the degradation of commercial flame retardant mixtures. researchgate.net
Studies have observed an unusual prevalence of BDE 66 in specific locations, such as near wastewater treatment plants, which suggests that biotic reductive debromination of more highly brominated PBDEs is occurring. researchgate.netscielo.br Furthermore, photodegradation models predict that the environmental concentration of BDE 66, along with congeners like BDE-49, is expected to increase over time as larger PBDE molecules continue to degrade in the environment. nih.govnih.gov This makes BDE 66 a crucial congener to monitor for understanding the long-term transformation and fate of these widespread contaminants.
Importance of Stable Isotope-Labeled Compounds (e.g., 13C6) in Contemporary Environmental Research Methodologies
The accurate quantification of trace-level environmental contaminants like PBDEs in complex samples such as sediment, tissue, or water is a significant analytical challenge. Stable isotope-labeled compounds are indispensable tools in modern environmental research to overcome these challenges. eurofins.com BDE 66-13C6 is a prime example of such a compound, serving as an internal standard for analytical testing. vulcanchem.com
This compound is chemically identical to the native BDE 66 congener, except that six of its twelve carbon atoms are the stable (non-radioactive) heavy isotope, carbon-13 (¹³C), instead of the naturally abundant carbon-12 (¹²C). vulcanchem.com This mass difference allows it to be distinguished from the native compound by a mass spectrometer, but its chemical and physical behavior during sample extraction, cleanup, and analysis is virtually identical. vulcanchem.com
The primary application of this compound is in isotope dilution mass spectrometry (IDMS). lcms.czvulcanchem.com In this technique, a known amount of the labeled standard (this compound) is added to a sample at the very beginning of the analytical procedure. eurofins.comvulcanchem.com Any subsequent loss of the analyte (native BDE 66) during the multi-step sample preparation process will be mirrored by a proportional loss of the labeled standard. By measuring the ratio of the native compound to the labeled standard in the final analysis using techniques like Gas Chromatography-Mass Spectrometry (GC-MS), scientists can accurately calculate the original concentration of the contaminant in the sample, effectively correcting for procedural losses. vulcanchem.comwell-labs.com This methodology significantly improves the accuracy, precision, and reliability of environmental data. lcms.cz
Data Tables
Table 1: Properties of BDE 66 and this compound
| Property | BDE 66 | This compound | Source |
| IUPAC Name | 2,3',4,4'-Tetrabromodiphenyl ether | 2,3',4,4'-Tetrabromodiphenyl ether-13C6 | theses.cz |
| Molecular Formula | C₁₂H₆Br₄O | ¹³C₆C₆H₆Br₄O | vulcanchem.com |
| Congener Group | Tetrabromodiphenyl ether | Tetrabromodiphenyl ether | theses.czbund.de |
| Primary Role | Environmental Contaminant / Degradation Product | Analytical Internal Standard | vulcanchem.comscielo.br |
Table 2: Common Analytical Techniques and Role of this compound
| Analytical Technique | Role of this compound | Key Benefit | Source |
| Gas Chromatography-Mass Spectrometry (GC-MS) | Internal Standard for Isotope Dilution | Accurate quantification by correcting for analyte loss during sample preparation and analysis. | lcms.czvulcanchem.com |
| High-Resolution Gas Chromatography/High-Resolution Mass Spectrometry (HRGC/HRMS) | Internal Standard for Isotope Dilution | High precision and significance in quantitation, especially for complex matrices. | lcms.czwell-labs.com |
Properties
Molecular Formula |
C₆¹³C₆H₆Br₄O |
|---|---|
Molecular Weight |
491.75 |
Synonyms |
1,2-Dibromo-4-(2,4-dibromophenoxy)benzene-13C6; 2,3’,4,4’-Tetrabromodiphenyl Ether-13C6; PBDE 66-13C6; |
Origin of Product |
United States |
Advanced Analytical Methodologies for the Determination of Bde 66 13c6 and Co Occurring Congeners in Environmental Matrices
Sample Preparation Techniques for Diverse Environmental Samples
The accurate determination of BDE 66-13C6 and its native congeners in environmental samples necessitates meticulous sample preparation to isolate the target analytes from complex matrices. This process typically involves extraction followed by cleanup and fractionation.
Extraction Procedures
The choice of extraction method is contingent on the sample matrix. For solid samples such as soil, sediment, and tissue, drying with sodium sulfate (B86663) followed by extraction with an organic solvent like dichloromethane (B109758) is a common practice. epa.gov Several advanced extraction techniques are employed to enhance efficiency and reduce solvent consumption. cdc.gov
Accelerated Solvent Extraction (ASE) and Pressurized Liquid Extraction (PLE) utilize elevated temperatures and pressures to expedite the extraction process, significantly reducing solvent volume and extraction time compared to traditional methods. For instance, pressurized liquid extraction with a mixture of n-hexane/acetone has been successfully used for extracting BFRs from sewage sludge. dioxin20xx.org
Solid-Phase Extraction (SPE) is a versatile technique applicable to both aqueous and solid samples. cdc.goveurofins.com For aqueous samples, SPE cartridges containing materials like coconut charcoal or specialized polymers are used to retain the analytes of interest, which are then eluted with a small volume of an organic solvent. eurofins.comeurofins.com SPE is also integral to cleanup procedures for extracts from solid samples. researchgate.net
A common workflow involves spiking the sample with a known amount of this compound at the beginning of the extraction process. vulcanchem.com This allows for the correction of any analyte losses that may occur during sample preparation and analysis, a principle known as isotope dilution. eurofins.comepa.gov
Extract Cleanup and Fractionation Strategies
Crude extracts from environmental samples often contain a multitude of co-extracted substances, such as lipids, that can interfere with chromatographic analysis. Therefore, cleanup and fractionation are critical steps to remove these interferences.
Multi-layer Silica (B1680970) Gel Chromatography is a widely used cleanup technique. The extract is passed through a column containing layers of silica gel, sometimes modified with sulfuric acid, to retain interfering compounds while allowing the target analytes to pass through. cdc.gov Fractionation can be achieved by eluting the column with solvents of increasing polarity, separating different classes of compounds. researchgate.net
Gel Permeation Chromatography (GPC) is another effective method for removing high-molecular-weight interferences like lipids. nih.gov The principle of GPC is size exclusion, where larger molecules are eluted first, separating them from the smaller analyte molecules.
Chromatographic Separation Technologies
Following extraction and cleanup, chromatographic techniques are employed to separate the individual BDE congeners before their detection and quantification.
High-Resolution Gas Chromatography (HRGC) Conditions and Column Selection
High-Resolution Gas Chromatography (HRGC) is the cornerstone for the analysis of PBDEs. cdc.govchromatographyonline.com The separation is typically performed on a capillary column, which provides the high resolving power necessary to separate the numerous BDE congeners.
| Parameter | Typical Condition |
| Column Type | Fused silica capillary column with a non-polar stationary phase (e.g., DB-5ms) |
| Column Dimensions | 15-30 m length, 0.25 mm internal diameter, 0.10-0.25 µm film thickness |
| Carrier Gas | Helium at a constant flow rate |
| Injection Mode | Splitless or Pulsed Splitless |
| Temperature Program | A programmed temperature ramp from a low initial temperature (e.g., 80-100°C) to a high final temperature (e.g., 300-320°C) |
| Injector Temperature | 250-280°C |
| Transfer Line Temperature | 280-300°C |
Interactive Data Table: Typical HRGC Conditions for BDE Analysis. Users can hover over the parameters for more details.
The selection of the GC column is critical. Non-polar columns, such as those with a 5% phenyl-methylpolysiloxane stationary phase (e.g., DB-5ms), are commonly used and separate BDE congeners primarily based on their boiling points and degree of bromination. chromatographyonline.comthermofisher.com For certain co-eluting congeners, a more polar column may be required for confirmation. chromatographyonline.com
Emerging Liquid Chromatography Applications
While GC is the dominant technique, liquid chromatography (LC) is emerging as a valuable alternative, particularly for the analysis of more polar and thermally labile BDE metabolites, as well as for higher brominated congeners like decaBDE (BDE-209) which can degrade at the high temperatures used in GC. cdc.govcreative-proteomics.com
LC separates compounds based on their interactions with the stationary and mobile phases. thermofisher.cnelgalabwater.comnih.gov Reversed-phase LC, using a non-polar stationary phase and a polar mobile phase, is the most common mode for environmental analysis. creative-proteomics.com The coupling of LC with tandem mass spectrometry (LC-MS/MS) provides high selectivity and sensitivity for the determination of BDEs and their transformation products. creative-proteomics.comnih.gov
High-Resolution Mass Spectrometric (HRMS) Detection and Quantification
High-Resolution Mass Spectrometry (HRMS) is the definitive technique for the detection and quantification of BDEs due to its high selectivity and sensitivity. chromatographyonline.comnih.gov HRMS instruments, such as time-of-flight (TOF) and Orbitrap mass spectrometers, can measure the mass-to-charge ratio (m/z) of ions with very high accuracy, allowing for the differentiation of target analytes from matrix interferences with the same nominal mass. researchgate.netmsesupplies.com
For quantification, the mass spectrometer is often operated in the selected ion monitoring (SIM) or multiple reaction monitoring (MRM) mode. eurofins.comeurofins.com In SIM mode, the instrument is set to detect only the specific m/z values corresponding to the molecular ions of the target BDE congeners and their isotopically labeled internal standards, like this compound. eurofins.com The concentration of the native BDE is then calculated by comparing its peak area to that of the corresponding labeled standard. epa.gov This isotope dilution method is considered the gold standard for accurate quantification. epa.govthermofisher.com
| Ionization Mode | Description |
| Electron Ionization (EI) | A hard ionization technique that produces characteristic fragmentation patterns, useful for structural confirmation. |
| Electron Capture Negative Ionization (ECNI) | A soft ionization technique that is highly sensitive for compounds with multiple bromine atoms, but provides less structural information. cdc.gov |
Interactive Data Table: Common Ionization Modes in Mass Spectrometry for BDE Analysis. Users can click on each mode to see a brief description.
The high resolving power of HRMS allows for the separation of the isotopic clusters of brominated compounds, further enhancing the confidence in identification and quantification. researchgate.net
Electron Impact (EI) and Negative Chemical Ionization (NCI) Modes
Gas chromatography coupled with mass spectrometry (GC-MS) is a cornerstone technique for the analysis of BDEs. The choice of ionization mode, primarily Electron Impact (EI) or Negative Chemical Ionization (NCI), significantly influences the sensitivity and selectivity of the analysis.
Electron Impact (EI) is a "hard" ionization technique where high-energy electrons (typically 70 eV) bombard the analyte molecules. waters.com This results in the formation of a radical cation (M•+) and extensive fragmentation. waters.com The resulting mass spectrum, with its characteristic fragment ions, provides structural information that is useful for compound identification. mpg.de For BDEs, EI mode allows for the monitoring of specific molecular and fragment ions to identify and quantify individual congeners. epa.gov However, the extensive fragmentation can sometimes lead to lower sensitivity for certain compounds.
Negative Chemical Ionization (NCI) is a "soft" ionization technique that is particularly well-suited for electrophilic compounds like BDEs, which contain electron-capturing halogen atoms. waters.com In NCI mode, a reagent gas (e.g., methane) is introduced into the ion source, creating a plasma of thermal electrons. epa.gov These electrons are captured by the analyte molecules, leading to the formation of negative ions with less fragmentation than in EI mode. waters.comepa.gov For BDEs, NCI often results in the formation of abundant bromide ions (m/z 79 and 81), which can be used for highly sensitive quantitation. epa.gov NCI has been shown to provide much lower detection limits for PBDEs compared to standard EI mode. epa.govresearchgate.net
A comparative study of ionization modes for organochlorine pesticides and polychlorinated biphenyls (PCBs) found that NCI-MS offered the highest sensitivity, although it had lower anti-interference ability for certain compounds. researchgate.net The choice between EI and NCI often depends on the specific analytical goals, with EI providing more structural information and NCI offering superior sensitivity for halogenated compounds. researchgate.netshimadzu.com
Isotope Dilution Mass Spectrometry (IDMS) Principles and Application for BDE 66-¹³C₆ Quantification
Isotope Dilution Mass Spectrometry (IDMS) is a highly accurate quantification technique that is considered a primary ratio method. epa.govepa.gov The fundamental principle of IDMS involves the addition of a known amount of an isotopically labeled version of the analyte (the "spike" or internal standard) to the sample prior to any extraction or cleanup steps. epa.govptb.de In the context of BDE 66 analysis, ¹³C₆-labeled BDE 66 serves as the ideal internal standard.
Once the ¹³C₆-BDE 66 is added and has equilibrated with the native BDE 66 in the sample, the two compounds behave almost identically throughout the analytical procedure. ptb.de Any losses of the analyte during sample preparation will be mirrored by proportional losses of the labeled standard. epa.gov The mass spectrometer then measures the ratio of the native analyte to the isotopically labeled standard. Since the amount of the labeled standard added is known, the concentration of the native analyte in the original sample can be calculated with high precision and accuracy, independent of sample recovery. epa.gov
The key advantages of IDMS include:
High Accuracy and Precision: It corrects for analyte loss during sample preparation and for matrix effects that can suppress or enhance the instrument's signal. epa.gov
Traceability: IDMS allows for results to be traceable to the International System of Units (SI) when well-characterized calibrants are used. europa.eu
Reduced Interferences: Physical and chemical interferences tend to affect the analyte and its isotopically labeled analogue similarly. epa.gov
The use of ¹³C-labeled standards, such as BDE 66-¹³C₆, is a well-established practice in the analysis of BDEs and other persistent organic pollutants. xmu.edu.cncdc.gov
Selected Ion Monitoring (SIM) and Selected Reaction Monitoring (SRM) Techniques
To enhance selectivity and sensitivity, especially in complex matrices, GC-MS analysis is often performed in either Selected Ion Monitoring (SIM) or Selected Reaction Monitoring (SRM) mode.
Selected Ion Monitoring (SIM) is a technique where the mass spectrometer is set to detect only a few specific ions corresponding to the analytes of interest, rather than scanning the entire mass range. ontosight.ai For BDE 66, this would involve monitoring characteristic ions from its mass spectrum. By focusing on only a few m/z values, the instrument spends more time detecting the ions of interest, leading to a significant increase in sensitivity compared to a full scan. eurofins.com SIM is widely used in environmental analysis for the quantification of trace contaminants. vliz.benih.gov
Selected Reaction Monitoring (SRM) , also known as Multiple Reaction Monitoring (MRM), offers an even higher degree of specificity and is performed on a triple quadrupole mass spectrometer. nih.govproteomics.com.au In SRM, the first quadrupole selects a specific precursor ion (e.g., the molecular ion of BDE 66). This ion is then fragmented in the second quadrupole (the collision cell), and the third quadrupole is set to monitor one or more specific product ions resulting from the fragmentation. proteomics.com.au This two-stage mass filtering dramatically reduces background noise and chemical interferences, leading to exceptional sensitivity and selectivity. proteomics.com.aueurofins.com SRM is particularly valuable for analyzing target compounds in highly complex samples. nih.gov While SRM requires more extensive method development to optimize precursor-product transitions and collision energies, it is a powerful tool for trace-level quantification. nih.govmiljodirektoratet.no
Quantification of BDE 66 and Related Metabolites using ¹³C₆-Labeled Standards
The use of ¹³C-labeled internal standards is crucial for the accurate quantification of BDEs and their metabolites. While this article focuses on BDE 66-¹³C₆, the principle extends to other BDE congeners and their hydroxylated (OH-PBDEs) or methoxylated (MeO-PBDEs) metabolites.
In a typical workflow, a suite of ¹³C-labeled BDE standards, including BDE 66-¹³C₆, is added to the sample at the beginning of the extraction process. xmu.edu.cn For the analysis of metabolites, corresponding ¹³C-labeled standards (e.g., ¹³C-6-OH-BDE-47) are also used when available. nih.gov These standards co-extract with the native analytes and compensate for any losses during cleanup procedures, such as solid-phase extraction (SPE) or gel permeation chromatography (GPC).
Quantification is achieved by generating a calibration curve using a series of standard solutions containing known concentrations of the native analytes and a fixed concentration of the ¹³C-labeled internal standards. epa.govtandfonline.com The response ratio of the native analyte to its corresponding labeled standard is plotted against the concentration of the native analyte. The concentration of the analyte in the sample is then determined from this calibration curve based on the measured response ratio. cdc.gov
For some metabolites where authentic ¹³C-labeled standards are not commercially available, quantification may rely on the labeled standard of a structurally similar compound, though this can introduce greater uncertainty. nih.gov
Quality Assurance and Quality Control in Environmental Analysis
Rigorous quality assurance (QA) and quality control (QC) procedures are essential to ensure the reliability and validity of analytical data for BDEs in environmental samples.
Calibration and Standardization Protocols Utilizing BDE 66-¹³C₆
Calibration is a fundamental aspect of QA/QC. In methods utilizing BDE 66-¹³C₆, multi-point calibration curves are constructed to establish the relationship between the instrument response and the concentration of the target analyte.
Typical Calibration Protocol:
A series of calibration standards is prepared, covering the expected concentration range of BDE 66 and other target congeners in the samples. tandfonline.com
A fixed amount of the ¹³C-labeled internal standard mixture, including BDE 66-¹³C₆, is added to each calibration standard. cdc.gov
The standards are analyzed by GC-MS (in either EI or NCI mode, using SIM or SRM).
A calibration curve is generated by plotting the relative response factor (RRF) – the ratio of the peak area of the native analyte to the peak area of its ¹³C-labeled analogue – against the concentration of the native analyte.
The linearity of the calibration curve is assessed, typically by calculating the coefficient of determination (R²) or by evaluating the relative standard deviation of the RRFs. tandfonline.com
In addition to the initial calibration, continuing calibration verification (CCV) standards are analyzed at regular intervals during a sample batch analysis to ensure the stability and accuracy of the instrument's response over time.
Method Detection Limits and Quantification Limits
Defining the lower limits of measurement is a critical component of method validation.
Method Detection Limit (MDL) is defined as the minimum concentration of a substance that can be measured and reported with 99% confidence that the analyte concentration is greater than zero. scielo.brohiowea.org It is typically determined by analyzing a series of low-level spiked samples and calculating the standard deviation of the measured concentrations. ohiowea.org
Method Quantification Limit (MQL) , also referred to as the Limit of Quantification (LOQ), is the lowest concentration of an analyte that can be reliably quantified with acceptable precision and accuracy. tandfonline.comohiowea.org The MQL is generally higher than the MDL, often estimated as three to five times the MDL or ten times the standard deviation of replicate low-level spikes. ohiowea.org
For BDEs, MDLs and MQLs are matrix-dependent and influenced by the specific analytical method employed. For example, a method for determining 41 PBDEs in soil using GC-NCI-MS reported MDLs ranging from 0.01 to 0.03 ng/g dry weight for mono- to hepta-BDEs. researchgate.net Another study on various environmental and biological samples reported MDLs for BDEs between 0.01 and 1.65 ng/g dry weight for sediment. researchgate.net The use of sensitive techniques like NCI and SRM, combined with IDMS, allows for the achievement of the low detection and quantification limits necessary for environmental monitoring.
Certified Reference Materials and Interlaboratory Comparison Studies
The accuracy and comparability of analytical data for BDE 66-¹³C₆ and its co-occurring native polybrominated diphenyl ether (PBDE) congeners are critically dependent on the use of Certified Reference Materials (CRMs) and the participation in interlaboratory comparison studies. While CRMs for environmental matrices are certified for their content of native PBDEs rather than their isotopically labeled analogues, compounds like BDE 66-¹³C₆ play a crucial role as internal standards in the analytical methods used to certify these materials and in routine sample analysis.
Isotope dilution mass spectrometry is a primary technique for the quantitative analysis of PBDEs, wherein ¹³C-labeled internal standards, such as BDE 66-¹³C₆, are added to a sample at the beginning of the analytical process. osti.govcdc.gov This approach allows for the correction of analyte losses during sample preparation and instrumental analysis, thereby improving the accuracy and precision of the measurements. osti.govresearchgate.net Analytical standard solutions of ¹³C-labeled PBDEs, including various congeners, are commercially available from suppliers like Cambridge Isotope Laboratories and Wellington Laboratories. osti.govosti.govwell-labs.com
Certified Reference Materials (CRMs)
Institutions such as the National Institute of Standards and Technology (NIST) and the European Commission's Joint Research Centre (JRC) have developed a range of CRMs for the determination of native PBDEs in various environmental matrices. osti.govnist.govau.dk These materials are indispensable for method validation and for ensuring the quality and traceability of measurement results. nist.gov The CRMs are characterized through rigorous analytical campaigns, often involving multiple expert laboratories, and are certified for the mass fraction of a suite of PBDE congeners.
Below is a table summarizing some of the available CRMs for PBDEs in environmental matrices.
| CRM Identifier | Matrix | Issuing Body | Certified PBDE Congeners (Examples) |
|---|---|---|---|
| SRM 1941b | Organics in Marine Sediment | NIST | BDE-47, BDE-99, BDE-100, BDE-153, BDE-154, BDE-209 |
| SRM 1944 | New York/New Jersey Waterway Sediment | NIST | BDE-47, BDE-99, BDE-100, BDE-153, BDE-154, BDE-209 |
| SRM 2585 | Organic Contaminants in House Dust | NIST | BDE-47, BDE-85, BDE-99, BDE-100, BDE-153, BDE-154, BDE-183, BDE-209 |
| SRM 1945 | Organics in Whale Blubber | NIST | BDE-28, BDE-47, BDE-99, BDE-100, BDE-153, BDE-154 |
| SRM 1974b/c | Organics in Mussel Tissue | NIST | BDE-28, BDE-47, BDE-99, BDE-100, BDE-153, BDE-154 |
| ERM-CC537a | Freshwater Sediment | JRC | BDE-28, BDE-47, BDE-99, BDE-100, BDE-153, BDE-154, BDE-183, BDE-209 |
| ERM-CE102 | Fish Tissue | JRC | BDE-28, BDE-47, BDE-99, BDE-100, BDE-153, BDE-154, BDE-183 |
Interlaboratory Comparison Studies
Interlaboratory comparison studies are essential for assessing the proficiency of laboratories and the comparability of analytical results for PBDEs across different methods and institutions. Several international studies have been conducted, revealing both challenges and improvements in the analysis of these compounds over time.
The first major international interlaboratory study on PBDEs, conducted in 1999-2000, highlighted acceptable agreement for BDE-47, but significant variability for other congeners, particularly BDE-99 and the highly brominated BDE-209. nih.govosti.gov Subsequent studies have shown a general improvement in the analytical performance of participating laboratories for many PBDE congeners. osti.gov For instance, a third international study demonstrated enhanced comparability for BDE-99 and encouraging results for BDE-209 in sediment and sludge samples. osti.gov The evaluation of data from the characterization of new sediment and fish CRMs also confirmed an improving trend in the comparability of PBDE measurements. au.dk
The table below provides a summary of key interlaboratory comparison studies for PBDEs.
| Study Name/Organizer | Year(s) | Matrices | Key Findings and Congeners of Focus |
|---|---|---|---|
| First International Interlaboratory Study (BSEF/RIVO) | 1999-2000 | Biological samples, sediments, standard solutions | Acceptable results for BDE-47; difficulties with BDE-99 and BDE-209. nih.gov |
| Second International Interlaboratory Study (BSEF/QUASIMEME/RIVO) | 2001-2002 | Biota, sediment, sludge, standard solutions | Improved comparability for BDE-99 and other congeners; no improvement for BDE-209. osti.gov |
| Third International Interlaboratory Study (QUASIMEME/RIVO) | 2003 | Biota, sediment, sludge, standard solutions | Better overall performance; encouraging improvement for BDE-209 in sediment and sludge. osti.gov |
| ERM-CC537a & ERM-CE102 Characterization | Recent | Freshwater sediment, fish tissue | Improving trend in comparability of PBDE results; RSD of 8-11% for fish and 9-15% for sediment. au.dk |
These studies have been instrumental in identifying analytical difficulties, such as those related to the thermal lability of highly brominated congeners like BDE-209, and in promoting the development and adoption of more robust analytical methods.
Environmental Occurrence and Spatiotemporal Distribution of Bde 66
Detection and Levels in Atmospheric Compartments (Gas and Particulate Phases)
BDE-66 is consistently detected in the atmosphere, partitioned between the gas and particulate phases. Its distribution is influenced by factors such as temperature, primary emissions, and long-range transport.
A multi-year study at a background site in Central Europe (2011-2014) found that total (gas and particulate) concentrations of Σ9PBDEs (excluding BDE-209) ranged from 0.088 to 6.08 pg/m³. copernicus.org This study observed that BDE-66, like other congeners, was present in both phases and showed a statistically significant increase in concentration during the summer, suggesting that its atmospheric levels are influenced by revolatilization from surfaces and photolytic conversion of higher brominated congeners. copernicus.org
In the marine atmosphere over the tropical Atlantic Ocean, BDE-66 was routinely detected on airborne particles, though at low levels, with median concentrations below 0.1 pg/m³. core.ac.uk Similarly, the Global Atmospheric Passive Sampling (GAPS) network, which monitors air at global background sites, has reported the detection of BDE-66 as a component of the penta-BDE formulation profile. acs.org In indoor environments, which can be significant sources of PBDEs, a study in Australia detected BDE-66 in home and office air, with total indoor PBDE concentrations ranging from 0.5 to 487 pg/m³. dcceew.gov.au
Table 1: Atmospheric Concentrations of BDE-66 and Related PBDEs
| Location | Matrix | Compound/Group | Concentration Range | Reference |
|---|---|---|---|---|
| Central Europe (Background Site) | Total Air (Gas + Particulate) | Σ9PBDEs | 0.088 - 6.08 pg/m³ | copernicus.org |
| Tropical Atlantic Ocean | Particulate Phase | BDE-66 | Median < 0.1 pg/m³ | core.ac.uk |
| Australia (Indoor) | Indoor Air | ΣPBDEs | 0.5 - 487 pg/m³ | dcceew.gov.au |
Concentrations and Distribution in Aquatic Systems
BDE-66 is frequently detected in freshwater, estuarine, and marine environments, accumulating in water, sediment, and biota.
In freshwater systems, BDE-66 concentrations are often linked to discharges from wastewater treatment plants (WWTPs). A study of Paranoá Lake in Brazil found that the prevalence of BDE-66 in sediments at points influenced by WWTPs suggests it is a product of biotic reductive debromination of more highly brominated PBDEs, such as BDE-209. researchgate.netresearchgate.net
A study of a eutrophicated lake in South Africa reported that BDE-66 was the most abundant congener in surface water, accounting for 36% of the total PBDEs measured, and the second most abundant in sediment (26%). researchgate.netresearchgate.net The total concentration of the six PBDEs studied (Σ6PBDEs) in the surface water ranged from not detected to 0.947 µg/L. researchgate.net In contrast, a monitoring study in Czech rivers did not detect BDE-66 in any of the 136 freshwater fish samples analyzed, indicating significant regional variability in contamination profiles. nih.gov
Table 2: BDE-66 Concentrations in Freshwater Environments
| Location | Matrix | Finding | Concentration (ΣPBDEs) | Reference |
|---|---|---|---|---|
| Eutrophicated Lake, South Africa | Surface Water | BDE-66 was the most abundant congener (36%) | n.d. - 0.947 µg/L | researchgate.netresearchgate.net |
| Eutrophicated Lake, South Africa | Sediment | BDE-66 was the second most abundant congener (26%) | 1.87 - 2554 ng/g (dw) | researchgate.net |
| Paranoá Lake, Brazil | Sediment near WWTPs | Prevalence of BDE-66 suggests biotic debromination | 3.9 - 19 ng/g (dw) | researchgate.netresearchgate.net |
| Czech Rivers | Fish Tissue | BDE-66 not detected | Not Applicable | nih.gov |
In estuarine and marine ecosystems, BDE-66 is also widely detected. In the Buffalo River estuary, South Africa, BDE-66 was found at all sampling sites. researchgate.net The study highlighted that the relative abundance of BDE-66 was significant in both water and sediment, with potential sources including stormwater runoff from urban and industrial areas. researchgate.net
Freshwater Environments (Lakes, Rivers, Wastewater Effluents)
Presence in Terrestrial Environments (Soil, Dust, Compost, Digestate)
Terrestrial environments are significant reservoirs for PBDEs, including BDE-66. Soil contamination can occur through atmospheric deposition and the application of biosolids or sewage sludge as fertilizer. researchgate.net A study of soils surrounding an engineering plastics factory found BDE-66, noting its unique vertical distribution where it was primarily located in the 20–30 cm soil layer, whereas other PBDEs were concentrated in the top 0–10 cm. researchgate.net
Indoor dust is a major sink for PBDEs released from consumer products. An Australian study found ΣPBDE concentrations in dust ranging from 87 to 3,070 ng/g, and BDE-66 was specifically detected in surface wipes taken from a television. dcceew.gov.au While specific data for BDE-66 in compost and digestate are scarce, PBDEs as a group are known to persist through the composting process and can be present in the final product applied to land. researchgate.netgov.bc.ca
Table 3: BDE-66 and PBDEs in Terrestrial Environments
| Location | Matrix | Compound/Group | Concentration/Finding | Reference |
|---|---|---|---|---|
| China (near plastics factory) | Soil | BDE-66 | Mainly located in 20-30 cm soil layer | researchgate.net |
| Australia | Indoor Dust | ΣPBDEs | 87 - 3,070 ng/g | dcceew.gov.au |
| Australia | Surface Wipe (Television) | BDE-66 | Detected | dcceew.gov.au |
Congener Profiles and Relative Abundance of BDE 66 in Environmental Samples
The relative abundance of BDE-66 in environmental samples provides insights into its sources and transformation pathways. Its presence is often attributed to two main sources: its inclusion in commercial penta-BDE mixtures and its formation from the degradation of higher brominated PBDEs.
Several studies have highlighted the role of debromination. The prevalence of BDE-66 in sediments near WWTPs is considered an indicator of the biotic reductive debromination of BDE-209. researchgate.netresearchgate.net Furthermore, modeling of the photodegradation of BDE-209 predicts that BDE-66, along with BDE-49, will greatly increase in abundance over time, eventually becoming comparable to the historically dominant congener, BDE-47. nih.gov
In a South African estuary, BDE-66 showed a high relative abundance, ranking as the most dominant congener in water (36%) and the second most dominant in sediment (26%). researchgate.net The congener profile in water was BDE-66 (36%) > BDE-100 (25%) > BDE-17 (21%), while in sediment it was BDE-66 (26%) > BDE-100 (23%) > BDE-17 (18%). researchgate.netresearchgate.net
Global and Regional Monitoring Programs Reporting BDE 66 Levels
The environmental presence of BDE-66 is tracked by several international and national monitoring programs as part of their surveillance of persistent organic pollutants (POPs).
Global Atmospheric Passive Sampling (GAPS) Network: This network provides long-term data on atmospheric concentrations of POPs from global background sites. acs.org It is a key contributor to the Global Monitoring Plan (GMP) for the Stockholm Convention, and its analyses include BDE-66. acs.orgpops.int
Arctic Monitoring and Assessment Program (AMAP): AMAP monitors the transport of contaminants to the Arctic. Reports from contributing nations, such as Denmark, include data on atmospheric levels of PBDEs, including BDE-66. au.dk
European Monitoring and Evaluation Programme (EMEP): Under the Convention on Long-range Transboundary Air Pollution, EMEP tracks the atmospheric transport and deposition of pollutants across Europe, with national programs contributing data on PBDEs. miljodirektoratet.no
OSPAR Commission: The Convention for the Protection of the Marine Environment of the North-East Atlantic includes PBDEs in its monitoring programs for hazardous substances. miljodirektoratet.no
National Programs: Various countries run their own monitoring programs. In the United States, California's Surface Water Ambient Monitoring Program (SWAMP) and the Regional Monitoring Program for Water Quality in the San Francisco Estuary (RMP) include BDE-66 in their list of target analytes. ca.gov Norway also conducts a national program to monitor long-range atmospheric transport of contaminants. miljodirektoratet.no
These programs are essential for understanding the long-term trends, transport, and fate of BDE-66 and other PBDEs in the global environment, providing critical data for international regulations like the Stockholm Convention. researchgate.net
Temporal Trends and Long-Term Environmental Loadings of BDE 66
Studies on the temporal trends of polybrominated diphenyl ethers (PBDEs) in various environmental compartments have provided insights into the historical contamination patterns and the effectiveness of regulatory measures. Analysis of sediment cores, biota, and atmospheric deposition offers a timeline of the environmental loading of BDE 66.
Research based on sediment cores has been instrumental in reconstructing the historical deposition of BDE 66. For instance, sediment cores from the Yangtze River Delta in China showed that concentrations of several PBDE congeners, including those found in commercial mixtures containing BDE 66, increased exponentially from 1990 to 2008. gdut.edu.cn This trend reflects the rising production and use of PBDEs during that period. gdut.edu.cn Similarly, studies on English lakes have used radiometrically dated sediment cores to reveal temporal trends, correlating PBDE concentrations with bromine levels. ucl.ac.uk In some locations, the peak concentrations of less brominated congeners appeared in sediment layers corresponding to earlier years, followed by a leveling off or decrease in more recent layers, suggesting a response to phase-outs and restrictions on their use. ucl.ac.uk
In aquatic environments, monitoring programs have tracked the concentrations of BDE 66 in biota, providing a measure of its bioaccumulation over time. An assessment by the OSPAR Commission, which monitors the marine environment of the Northeast Atlantic, has shown downward trends for several PBDE congeners in biota. Specifically, a decreasing trend for BDE 66 has been observed in the Iberian Sea. ospar.org In the United Kingdom, monitoring of fish and shellfish has also indicated a general downward trend for many PBDE congeners. cefas.co.uk However, trends can be species- and location-specific. For example, a study on Antarctic biota observed an increasing trend of ∑7PBDE concentrations in fur seal milk between 2000 and 2014, with BDE 47 and BDE 99 being the dominant congeners. acs.org While this study did not focus specifically on BDE 66, it highlights that temporal trends can vary significantly by region.
The prevalence of BDE 66 in some environmental samples has also been linked to the degradation of more highly brominated congeners. For example, in sediments near wastewater treatment plants, an unusual prevalence of BDE 66 has been suggested to result from the biotic reductive debromination of higher-brominated PBDEs like BDE 209. scielo.brresearchgate.net This indicates that the long-term environmental loading of BDE 66 may not only be from direct sources but also from the transformation of other PBDEs already present in the environment.
The following table provides a summary of research findings on the temporal trends of BDE 66 in various environmental matrices.
| Environmental Matrix | Location | Time Period | Observed Trend of BDE 66 | Research Finding Summary |
| Biota (Fish & Shellfish) | Iberian Sea | 1999-2020 | Decreasing | Part of a broader downward trend for several PBDE congeners in the OSPAR Maritime Area. ospar.org |
| Sediment | Paranoá Lake, Brazil | Not specified | Present, with notable prevalence at certain points | The presence of BDE 66, particularly near wastewater treatment plants, suggests potential biotic reductive debromination of higher-brominated congeners. scielo.br |
| Sediment Cores | Yangtze River Delta, China | 1990-2008 | Increasing (as part of ∑9BDEs) | Concentrations of nine tri- through hepta-BDE congeners, which would include BDE 66, increased exponentially during this period. gdut.edu.cn |
| Biota (various) | Czech Rivers (Vltava, Elbe, Tichá Orlice) | 2002-2003 | Detected | BDE 66 was one of the major PBDE congeners found in all 136 freshwater fish samples analyzed. nih.gov |
Environmental Fate and Transport Mechanisms of Bde 66
Sources and Pathways of Release into the Environment
The widespread use of polybrominated diphenyl ethers (PBDEs) as flame retardants has led to their ubiquitous presence in the environment. BDE-66, a component of some commercial PBDE mixtures, enters the environment through various anthropogenic activities and subsequent environmental transport.
Anthropogenic Sources (e.g., Legacy Products, Waste Streams)
The primary route of BDE-66 into the environment is through the manufacturing, use, and disposal of products containing PBDEs. cdc.gov Since PBDEs are additive flame retardants, they are not chemically bound to the polymer matrix of products and can be released into the environment throughout the product's life cycle. environment-agency.gov.uk
Legacy Products: A significant source of ongoing BDE-66 release is from "legacy products" – items manufactured before the phasing out of certain PBDE commercial mixtures. These products, still in use in homes, offices, and vehicles, continue to release PBDEs into the indoor and outdoor environment. acs.org This includes electronics, polyurethane foam in furniture and carpets, and textiles. environment-agency.gov.ukpops.int Emissions can occur through volatilization and the abrasion of products, leading to the contamination of indoor dust. environment-agency.gov.uk For instance, an emission test on a television set manufactured before 1979 detected BDE-66 in the surrounding air. nih.gov
Waste Streams: The disposal of PBDE-containing products represents a major pathway for environmental contamination. cdc.gov Waste can be incinerated, landfilled, or processed in recycling facilities, all of which can lead to the release of BDE-66. nih.gov E-waste, in particular, is a significant contributor to PBDE pollution, with high concentrations found in and around recycling and disposal sites. ifremer.frpops.int Landfill leachate and emissions from waste incineration are also recognized sources of PBDEs in the environment. researchgate.net Studies have shown that waste streams are a continuing source of these legacy pollutants into the environment. oaepublish.combasel.int
Diffuse Releases and Point Sources
The release of BDE-66 into the environment can be categorized as both diffuse and from point sources.
Point Sources: These are identifiable and localized sources of pollution. Key point sources for BDE-66 include:
Manufacturing Plants: Industrial facilities that produced PBDEs or incorporated them into other products are major point sources. researchgate.net
Wastewater Treatment Plants (WWTPs): WWTPs receive PBDEs from domestic and industrial wastewater. While a significant portion of PBDEs partitions to sewage sludge, the effluent from these plants is a continuous source of low-level contamination to surface waters. environment-agency.gov.ukresearchgate.net The prevalence of BDE-66 in areas influenced by WWTPs can also indicate the biotic reductive debromination of more highly brominated PBDEs. researchgate.netscielo.br
E-waste Recycling and Disposal Sites: Informal and formal e-waste processing facilities can release high concentrations of PBDEs into the soil, air, and water. ifremer.froaepublish.com
Landfills: Leachate from landfills containing PBDE-laden products is a direct source of contamination to groundwater and surrounding soil. researchgate.net
Diffuse Sources: These are widespread and not easily attributable to a single location.
Atmospheric Deposition: PBDEs, including BDE-66, can be transported over long distances in the atmosphere, bound to particulate matter. cdc.govnih.gov They are then deposited onto soil and water surfaces through wet and dry deposition, leading to widespread, low-level contamination. nih.gov
Urban Runoff: Runoff from urban areas during rainfall can carry PBDE-contaminated dust and soil particles from various sources into surface waters. environment-agency.gov.uk
Sewage Sludge Application: The application of sewage sludge from WWTPs as fertilizer on agricultural land can introduce PBDEs into terrestrial environments. nih.gov
Environmental Persistence and Degradation Characteristics
BDE-66, like other PBDEs, is characterized by its persistence in the environment. Its chemical structure makes it resistant to rapid degradation. environment-agency.gov.uk The breakdown of BDE-66 occurs through both abiotic and biotic processes, though these are generally slow.
Abiotic Degradation Processes (e.g., Photolysis, Hydrolysis)
Abiotic degradation involves the breakdown of chemical compounds by non-living factors in the environment. chemsafetypro.com
Hydrolysis: This is a chemical reaction in which a molecule of water breaks one or more chemical bonds. up.pt PBDEs, due to the lack of hydrolyzable functional groups, are generally not expected to undergo significant abiotic hydrolysis under typical environmental conditions. nih.gov The rate of hydrolysis is influenced by factors like pH and temperature. up.pt
Biotic Transformation and Debromination Pathways (e.g., Microbial Degradation in Environmental Media)
Biotic degradation involves the breakdown of substances by living organisms, primarily microorganisms like bacteria and fungi. chemsafetypro.com
Microbial Degradation: Anaerobic microorganisms, particularly in environments like sediments and sewage sludge, can play a role in the degradation of PBDEs. nih.gov The primary pathway for microbial degradation of PBDEs is reductive debromination, where bromine atoms are sequentially removed from the diphenyl ether structure. scielo.brnih.gov This process can lead to the formation of less brominated, and sometimes more toxic, congeners. acs.org
Debromination Pathways: BDE-66 can be both a product of the debromination of more highly brominated BDEs and a substrate for further debromination. For example, studies have suggested that BDE-66 can be formed from the microbial or photolytic degradation of higher brominated congeners like BDE-209. scielo.br One identified debromination sequence shows the transformation of BDE-85 to BDE-66. scielo.br Subsequently, BDE-66 can be further debrominated to form tri-BDEs like BDE-28. d-nb.info The presence of specific microbial communities, such as those containing Dehalococcoides species, has been linked to the debromination of PBDEs. acs.org However, the degradation of PBDEs by microbes is generally a slow process. nih.gov Higher brominated congeners are often more resistant to microbial degradation than lower brominated ones. researchgate.net
Formation of Hydroxylated and Methoxylated Metabolites in Environmental Systems
In addition to debromination, PBDEs can undergo metabolic transformations that result in the formation of hydroxylated (OH-PBDEs) and methoxylated (MeO-PBDEs) derivatives. researchgate.net
These metabolites can be formed through the metabolic processes of various organisms in the environment. nih.gov While some studies suggest that PBDEs can be biotransformed into OH-PBDEs, the observed rates of this formation are often low. researchgate.net It is also important to note that OH-PBDEs and MeO-PBDEs can be naturally produced by some marine organisms, such as sponges and algae. researchgate.netsfu.ca
Recent research indicates that MeO-PBDEs can be biotransformed into OH-PBDEs, and this pathway may be a more significant source of metabolically derived OH-PBDEs than the direct transformation from PBDEs. researchgate.net The formation of these metabolites is a concern as some OH-PBDEs have been shown to exhibit greater toxicity than their parent PBDE compounds. researchgate.net The detection of various OH- and MeO-PBDEs in environmental samples and biota highlights the complexity of PBDE fate in the environment. sfu.caamazonaws.comnoaa.gov
Long-Range Environmental Transport Potential of BDE 66
Polybrominated diphenyl ethers (PBDEs) are recognized as persistent organic pollutants (POPs) with the ability to be transported over vast distances from their emission sources. lu.se BDE 66, a tetrabromodiphenyl ether, belongs to the group of lower-brominated congeners, which are considered to have a significant potential for long-range environmental transport, primarily through the atmosphere. lu.sehelcom.fi
The physicochemical properties of PBDEs, such as low water solubility and high lipophilicity, cause them to bind to atmospheric particles. lu.sehereon.de This association with particles allows for their transport via atmospheric currents and subsequent deposition in distant environments, including remote regions like the Arctic. helcom.fidiva-portal.org Modeling studies support this, suggesting that congeners with an intermediate degree of bromination, such as tetra-BDEs, are transported long distances more efficiently than both lower and higher brominated compounds. iyte.edu.tr This is because the least brominated congeners may degrade more rapidly in the atmosphere, while the most heavily brominated ones tend to deposit closer to their sources. iyte.edu.tr
The detection of BDE 66 in various environmental media far from industrial or urban centers provides strong evidence of its long-range transport. It has been identified in air samples in the European Arctic and in background air around the Aegean Sea. diva-portal.orgmun.ca Furthermore, BDE 66 can be formed in the environment through the reductive debromination of more highly brominated congeners, such as Deca-BDE (BDE-209). helcom.fi This process can create secondary sources of BDE 66 in locations far from the original points of release of commercial PBDE mixtures. helcom.fi
Long-range atmospheric transport has been identified as a significant source of PBDEs, including congeners like BDE 99 (a penta-BDE), in the Baltic Sea region. helcom.fi While specific modeling of BDE 66 is less common, its inclusion in the group of lower-to-intermediately brominated congeners, coupled with its detection in remote atmospheric and biological samples, confirms its capacity for widespread environmental distribution. helcom.fioup.com
Partitioning Behavior in Multi-Media Environmental Systems (Air, Water, Sediment, Soil)
The distribution of BDE 66 in the environment is governed by its partitioning behavior between air, water, soil, and sediment. This behavior is dictated by its physicochemical properties, notably its high hydrophobicity and low volatility.
Partitioning Coefficients for BDE 66
The following table summarizes key physicochemical properties of BDE 66 that control its environmental partitioning. These values, particularly the octanol-water partition coefficient, highlight its tendency to associate with organic phases rather than water.
| Property | Value | Reference(s) |
| Water Solubility (Sw) | 0.000018 mg/L (at 25°C) | researchgate.net |
| Log Octanol-Water Partition Coefficient (Log KOW) | 5.74 - 8.27 (range for tri- to hepta-BDEs) | researchgate.net |
| Henry's Law Constant (H) | 0.0074 - 21 Pa·m³/mol (range for various BDEs) | researchgate.neteuropa.eu |
| Log Organic Carbon-Water (B12546825) Partition Coefficient (Log KOC) | ~5.75 (estimated for tetra-BDE) | copernicus.org |
Note: The exact values for partitioning coefficients can vary depending on the experimental or estimation method used.
Air
In the atmosphere, BDE 66 exists in both the gas phase and associated with particulate matter. mun.ca This gas/particle (G/P) partitioning is a critical process that influences its atmospheric lifetime and transport distance. copernicus.org As a semi-volatile compound, BDE 66's distribution between phases is temperature-dependent. Studies have categorized BDE 66 as a "semi-equilibrium" congener, meaning its partitioning does not always reach a true equilibrium state in the dynamic atmosphere. copernicus.orgchemsafetypro.com In a study around the Aegean Sea, BDE 66 was detected in both gas and particle phases. mun.ca
Water
Due to its very low water solubility, BDE 66 concentrations in the dissolved phase of aquatic systems are typically low. researchgate.net It strongly partitions from the water column to suspended particulate matter and sediments. copernicus.org Research has shown that a dominant portion of many BDE congeners in water is partitioned to colloidal phases, with this tendency increasing for more highly brominated congeners. copernicus.org
Sediment and Soil
The high hydrophobicity of BDE 66, indicated by its high Log KOW and Log KOC values, leads to its strong adsorption to organic matter in soil and sediment. lu.secopernicus.orgnj.gov The organic carbon-water partition coefficient (KOC) is a measure of a chemical's tendency to bind to organic carbon. nj.gov A high KOC value, such as that for BDE 66, signifies low mobility in soil, reducing the likelihood of it leaching into groundwater. nj.gov Consequently, soils and sediments act as significant sinks for BDE 66, leading to its accumulation in these environmental compartments over time. lu.se
Bioaccumulation and Trophic Transfer Dynamics of Bde 66 in Ecological Systems
Uptake and Elimination Kinetics in Non-Human Biota
While uptake can be efficient, elimination rates vary among species and are influenced by factors such as metabolism. Some studies suggest that certain marine mammals, like seals, may possess an efficient metabolism for specific BDE congeners, including BDE 66, which would lead to lower accumulation. In contrast, low elimination rates in other organisms can contribute to higher body burdens.
Bioaccumulation factors (BAFs) and biota-sediment accumulation factors (BSAFs) are key metrics for quantifying the bioaccumulation potential of chemicals. BAFs relate the concentration of a chemical in an organism to its concentration in the surrounding water, while BSAFs compare the concentration in an organism to that in the sediment. dren.milornl.gov
For PBDEs, BAFs and BSAFs indicate a high bioaccumulation potential for tri- to hexa-brominated congeners, a group that includes BDE 66. semanticscholar.org In a study involving the oligochaete Tubifex tubifex, BDE congeners with three to six bromine atoms showed significant bioaccumulation from sediment. semanticscholar.org While specific BSAF values for BDE 66 were not detailed in this particular study, the general trend for its homologue group was clear. The Canadian government has utilized BAF and BSAF values for various PBDE congeners to develop federal environmental quality guidelines for fish tissue and sediment. ospar.org
Table 1: Bioaccumulation and Biota-Sediment Accumulation Factors for Select PBDE Congeners
The lipophilic nature of PBDEs means that their accumulation is strongly influenced by the lipid content of an organism. A significant positive correlation has been observed between the concentrations of several BDE congeners, including BDE 66, and the lipid content in various biota. nih.govoup.com This indicates that bioconcentration, the direct partitioning of a chemical from the water into an organism's tissues, plays a crucial role in the accumulation of these compounds. nih.gov In a study of the Lake Winnipeg food web, significant positive correlations were found between the concentrations of total PBDEs and lipid content in fish. oup.com This relationship underscores the importance of normalizing contaminant concentrations by lipid content to accurately compare bioaccumulation across different species and tissues. dren.milvliz.be
Bioaccumulation Factors (BAF) and Biota-Sediment Accumulation Factors (BSAF)
Biomagnification Potential and Trophic Magnification Factors (TMF) in Aquatic Food Webs
Biomagnification is the process by which the concentration of a contaminant increases in organisms at successively higher levels in a food web. The potential for a chemical to biomagnify is often assessed using the Trophic Magnification Factor (TMF), which is determined from the slope of the relationship between the log-transformed, lipid-normalized contaminant concentration and the trophic level of the organisms in the food web. oup.comvliz.be A TMF value greater than one indicates that the chemical biomagnifies. oup.com
Several studies have demonstrated the biomagnification potential of BDE 66 in aquatic food webs. In the marine food web of Bohai Bay, China, BDE 66 was one of eight PBDE congeners showing a significant positive relationship between its concentration and trophic level. nih.gov A Monte-Carlo simulation in the same study showed a 99% probability of the TMF for BDE 66 being greater than 1. nih.govresearchgate.net Another study in the Bohai Sea reported a TMF of 3.9 for BDE 66, which was the highest among the measured PBDEs, providing strong evidence for its trophic magnification. researchgate.netnih.gov
However, the biomagnification of BDE 66 is not universal across all ecosystems. In a Canadian Arctic marine food web, the TMF for BDE 66 was not statistically greater than one, suggesting a lack of significant food web magnification in that specific environment. capes.gov.br This highlights that biomagnification can be ecosystem-specific.
Table 2: Trophic Magnification Factors (TMF) for BDE 66 in Various Aquatic Food Webs
Trophic Transfer Efficiency Across Different Trophic Levels in Terrestrial and Aquatic Ecosystems
Trophic transfer efficiency describes how effectively a contaminant is passed from one trophic level to the next. For BDE 66, this transfer has been observed in various food webs. In a study of the Pearl River Estuary, TMFs for several BDE congeners, including BDE 66, were greater than one, indicating efficient transfer and biomagnification. nih.gov
The structure of the food web itself plays a role in trophic transfer efficiency. Aquatic food webs, particularly those in pelagic systems, are often more strongly size-structured than terrestrial ones, which can influence predator-prey dynamics and contaminant transfer. nih.gov In benthic marine food chains, a significant increase in PBDE concentrations has been observed between deposit feeders and their predators, highlighting the importance of dietary uptake from contaminated sediment. facetsjournal.com
Factors Influencing Bioaccumulation and Trophic Transfer (e.g., Dietary Habits, Species-Specific Metabolism in Wildlife)
Several factors can influence the bioaccumulation and trophic transfer of BDE 66 in wildlife.
Dietary Habits: The feeding preferences of an organism are a primary determinant of its contaminant exposure. For instance, in the Scheldt estuary, differences in contaminant levels between locations were attributed in part to variations in the bioavailability of contaminants in the food sources. vliz.be Organisms that feed on detritus or live in close contact with contaminated sediments may have higher initial uptake. facetsjournal.com
Species-Specific Metabolism: The ability of an organism to metabolize and eliminate contaminants is a critical factor. researchgate.net Some studies suggest that marine mammals may have a higher capacity to metabolize certain PBDEs, which would reduce their biomagnification potential. Conversely, species with limited metabolic capabilities for a particular congener will tend to accumulate it to a greater extent. uliege.be The transformation of one BDE congener to another, such as the debromination of higher brominated PBDEs to lower brominated ones, can also alter the bioaccumulation profile within an organism and the food web. nih.gov
Bioavailability: The physical and chemical form of a contaminant in the environment affects its availability for uptake by organisms. PBDEs have a high affinity for binding to particles and lipids, which influences their distribution in water, sediment, and biota. researchgate.net
Ecotoxicological Considerations of Bde 66 in Non Human Biota
Observed Ecological Effects in Aquatic Organisms (e.g., Fish, Invertebrates)
BDE-66 is classified as very toxic to aquatic life, with the potential for long-lasting effects. cpachem.com Its presence has been documented in various aquatic compartments, including water, sediment, and biota. In some urban and industrialized waterways, BDE-66 has been identified as a dominant congener, with concentrations in sediment reaching up to 407 ng/g. researchgate.netnih.gov The prevalence of BDE-66 in areas impacted by wastewater treatment plants suggests it may be formed through the biotic reductive debromination of higher-brominated PBDEs, such as the widely used BDE-209. researchgate.net
Studies have shown that BDE-66 is readily bioavailable to aquatic organisms. The freshwater amphipod Gammarus pulex, a key detritivore in many European streams, readily internalizes BDE-66 from the water, with uptake rates closely related to the compound's hydrophobicity. vliz.be Along with BDE-28 and BDE-47, BDE-66 was among the most rapidly accumulated congeners by these invertebrates. vliz.be
The bioaccumulation and biomagnification of BDE-66 have been observed in various aquatic food webs. In Baiyangdian Lake, China, the total concentration of nine PBDE congeners, including BDE-66, in 16 aquatic species ranged from 3.4 to 160.2 ng/g lipid weight. nih.gov While some studies in Arctic marine food webs found that BDE-66 did not significantly biomagnify, others have shown the opposite. nih.gov A study in the Bohai Sea, China, found that BDE-66 had the highest trophic magnification factor (TMF) of all PBDE congeners measured, indicating significant magnification up the food chain. researchgate.net This variability highlights that the trophic transfer of BDE-66 is complex and can be ecosystem-specific.
| Parameter | Finding | Organism/Ecosystem | Source |
|---|---|---|---|
| Trophic Magnification Factor (TMF) | 3.9 (Highest among measured PBDEs) | Marine food web (Bohai Sea, China) | researchgate.net |
| Trophic Magnification Factor (TMF) | Not statistically greater than 1 (lack of magnification) | Canadian Arctic marine food web | nih.gov |
| Bioaccumulation | Readily internalized; one of the most accumulated congeners | Gammarus pulex (freshwater invertebrate) | vliz.be |
| Concentration in Biota (Σ9 PBDEs) | 3.4 to 160.2 ng/g lipid weight | Freshwater food chain (Baiyangdian Lake, China) | nih.gov |
| Concentration in Sediment | Up to 407 ng/g | Industrial stormwater canal (South Africa) | nih.gov |
Observed Ecological Effects in Terrestrial Wildlife (e.g., Birds, Mammals)
The high octanol-water partition coefficient (log Kow) of BDE-66, estimated to be around 7.3, indicates a strong potential for bioaccumulation in the fatty tissues of organisms. nih.govsemanticscholar.org This is a key factor in its transfer through terrestrial food chains. Regulatory frameworks often use a log Kow value of ≥ 3 as a trigger to assess the risk of bioaccumulation and secondary poisoning in wildlife that consumes contaminated prey. baes.gv.at
Evidence shows that PBDEs, including BDE-66, accumulate in terrestrial ecosystems. A study of soil near an engineering plastics factory detected BDE-66, noting its tendency to be found at deeper soil layers (20-30 cm) compared to other congeners. researchgate.netnih.gov While the calculated hazard quotient in this specific study did not indicate a significant ecological risk, the presence of the compound confirms its release into the terrestrial environment. researchgate.netnih.gov
Secondary poisoning is a primary concern for terrestrial predators. The consumption of contaminated food items like soil invertebrates or small animals can lead to the biomagnification of PBDEs in higher-trophic-level species such as birds and mammals. baes.gv.atresearchgate.net For instance, a study on a terrestrial food chain involving snakes and frogs demonstrated mild to moderate biomagnification for BDE-66, with a mean biomagnification factor (BMF) ranging from 1.1 to 5.3. acs.org In contrast, a study of a food web in the Canadian Arctic that included marine mammals did not find significant biomagnification of BDE-66. nih.gov This again suggests that the ecotoxicological behavior of BDE-66 can vary significantly between different ecosystems and food web structures.
Mechanistic Insights into Ecotoxicological Responses in Ecological Receptors
There is substantial evidence that PBDEs as a chemical class can act as endocrine-disrupting chemicals (EDCs) in wildlife. svdcdn.comnih.gov EDCs are exogenous substances that interfere with the normal function of the endocrine (hormone) system, which regulates critical biological processes like development, reproduction, metabolism, and behavior. nih.govnih.gov
The primary mechanism of endocrine disruption for PBDEs is their interference with the thyroid hormone system. nih.gov Due to their structural similarity to natural thyroid hormones (e.g., thyroxine), PBDEs can bind to transport proteins and receptors involved in thyroid hormone signaling. nih.gov This can disrupt hormone balance and lead to a range of adverse health effects. While most research has focused on other congeners like BDE-47 and BDE-99, the shared chemical structure of BDE-66 places it within this group of compounds with the potential to disrupt endocrine functions in exposed wildlife populations.
Exposure to PBDEs during critical developmental windows can lead to adverse reproductive and developmental outcomes in non-human species. nih.govmdpi.com Animal studies on various PBDE congeners have documented effects such as impaired neurodevelopment, reduced fertility, and abnormalities in reproductive organs. mdpi.com The European Food Safety Authority (EFSA) has identified neurodevelopmental toxicity as a critical effect for risk assessment of PBDEs. researchgate.net
Studies on rats and mice exposed to certain PBDEs have shown decreased testis weight and reduced sperm counts. mdpi.com Furthermore, exposure to congeners like BDE-47 and BDE-99 has been shown to induce cellular senescence in vitro, a process linked to aging and tissue damage. mdpi.com Although specific studies focusing solely on the reproductive and developmental toxicity of BDE-66 are limited, the established toxicity of structurally similar PBDEs suggests a potential for similar harmful effects. The Adverse Outcome Pathway (AOP) framework, which links a molecular initiating event to an adverse outcome at the organism or population level, is a tool used to understand and predict the toxicity of chemicals like PBDEs and support their environmental risk assessment. nih.gov
Endocrine Disruption in Wild Populations
Ecotoxicological Risk Assessment Frameworks for BDE 66 in Environmental Contexts
The ecotoxicological risk assessment of chemicals like BDE-66 is a structured, multi-step process designed to evaluate the potential for adverse effects on the environment. researchgate.netcanada.ca These frameworks, such as those used by the European Union under the Water Framework Directive (WFD), are typically tiered. helcom.fieuropa.eu
The first tier involves a screening-level assessment where the Predicted Environmental Concentration (PEC) of a substance is compared to a Predicted No-Effect Concentration (PNEC). The ratio of these two values gives a risk quotient (RQ). An RQ greater than 1 suggests a potential risk, triggering the need for a more detailed, higher-tier assessment. mdpi.comctgb.nl
For PBDEs, risk assessments often consider the combined exposure to multiple congeners, as they typically occur as mixtures in the environment. helcom.fieuropa.eu The WFD, for example, establishes Environmental Quality Standards (EQS) for the sum of several PBDE congeners in water and biota to protect aquatic ecosystems and human health. helcom.fi
A key component of the risk assessment for persistent and bioaccumulative compounds like BDE-66 is evaluating the potential for secondary poisoning of predators. baes.gv.atcanada.ca Given its high potential for bioaccumulation, the transfer of BDE-66 through the food chain and its potential to harm top predators is a significant concern. The fact that BDE-66 can be formed from the degradation of other PBDEs further complicates risk assessment, as its concentration in the environment may increase over time even if the use of its parent compounds is restricted. researchgate.netcanada.ca
| Assessment Component | Description | Relevance to BDE-66 | Source |
|---|---|---|---|
| Tiered Approach | A multi-step process starting with conservative screening and moving to more detailed analysis if a risk is identified. | Standard procedure for assessing environmental contaminants. | canada.camdpi.com |
| Risk Quotient (RQ) | The ratio of Predicted Environmental Concentration (PEC) to Predicted No-Effect Concentration (PNEC). RQ > 1 indicates potential risk. | Calculated to screen for risks to aquatic and terrestrial organisms. | mdpi.comctgb.nl |
| Environmental Quality Standards (EQS) | Concentration limits for substances in water, sediment, or biota to protect the environment. Often set for the sum of multiple PBDEs. | BDE-66 is part of the broader group of PBDEs regulated under frameworks like the EU WFD. | researchgate.nethelcom.fi |
| Secondary Poisoning Assessment | Evaluates the risk to predators from consuming contaminated prey. | Crucial for BDE-66 due to its high bioaccumulation and biomagnification potential. | baes.gv.atcanada.ca |
| Mixture Toxicity Assessment | Considers the combined effects of multiple chemical substances occurring together. | Important as BDE-66 is found in the environment alongside other PBDE congeners. | helcom.fieuropa.eu |
Applications of Bde 66 13c6 As a Research Tracer and Analytical Standard
Role of ¹³C₆-Labeled BDE 66 as an Internal Standard in Quantitative Environmental Analysis
In the precise science of quantitative environmental analysis, the use of isotopically labeled internal standards is paramount for achieving accurate and reliable results. BDE 66-¹³C₆ serves this critical function in the analysis of brominated flame retardants (BFRs), a class of persistent organic pollutants (POPs). When analyzing environmental samples, which are often complex matrices, the extraction and cleanup processes can lead to variable analyte loss. By adding a known amount of BDE 66-¹³C₆ to the sample at the beginning of the analytical procedure, scientists can correct for these losses. cdc.gov
The principle lies in the assumption that the labeled standard will behave identically to its unlabeled counterpart (the analyte) throughout the extraction, cleanup, and instrumental analysis steps. cdc.gov Since the mass spectrometer can differentiate between the native and the ¹³C-labeled congener due to their mass difference, the ratio of the native analyte to the labeled standard can be used to calculate the initial concentration of the analyte in the sample with high accuracy. cdc.gov This isotope dilution mass spectrometry (IDMS) technique is considered the gold standard for quantitative analysis of organic micropollutants.
Table 1: Application of Isotope Dilution in Environmental Analysis
| Analytical Step | Challenge | Role of BDE 66-¹³C₆ |
| Sample Extraction | Incomplete recovery of the target analyte from the sample matrix (e.g., sediment, tissue, water). | Behaves similarly to native BDE 66, allowing for accurate quantification of extraction efficiency. |
| Sample Cleanup | Loss of analyte during procedures to remove interfering compounds. | Co-elutes with native BDE 66, enabling correction for losses during cleanup. |
| Instrumental Analysis | Variations in instrument response and injection volume. | Provides a stable reference point for signal normalization, improving precision. |
Utilization in Environmental Fate and Transport Studies
Understanding the environmental journey of pollutants is crucial for assessing their impact. BDE 66-¹³C₆ is a valuable tracer in studies designed to elucidate the fate and transport of BDEs in various environmental compartments. By introducing BDE 66-¹³C₆ into a controlled experimental system, researchers can track its movement and transformation over time.
These studies can reveal key information about:
Degradation Pathways: By monitoring the appearance of labeled breakdown products, scientists can identify the primary degradation pathways of BDE 66, whether through microbial action, photodegradation, or other processes.
Environmental Migration: The movement of BDE 66-¹³C₆ between different environmental media, such as from soil to water or from water to air, can be tracked to understand its partitioning behavior and long-range transport potential. miljodirektoratet.no Physical-chemical properties like the octanol-air partition coefficient (KOA) can be used to predict the potential for long-range transport. epa.gov
Application in Bioavailability and Bioaccumulation Studies within Ecological Models
A critical aspect of environmental risk assessment is determining the extent to which a contaminant is available to be taken up by organisms and how it accumulates in their tissues. BDE 66-¹³C₆ plays a significant role in these investigations.
In laboratory and field studies, organisms can be exposed to sediment or food spiked with BDE 66-¹³C₆. By measuring the concentration of the labeled compound in the organisms over time, researchers can determine key toxicokinetic parameters:
Uptake Rates: The rate at which the organism absorbs the contaminant.
Depuration Rates: The rate at which the organism eliminates the contaminant.
Bioaccumulation Factors (BAFs): The ratio of the contaminant concentration in the organism to its concentration in the surrounding environment.
Biomagnification Factors (BMFs): The increase in contaminant concentration at successively higher levels in a food web.
These studies have shown that lower and medium brominated diphenyl ethers are persistent and can bioaccumulate in fatty tissues. cdc.gov The use of stable isotope tracers like BDE 66-¹³C₆ provides a more accurate and direct measure of these processes compared to relying solely on measurements of native compounds in field-collected organisms.
Contribution to Method Development and Validation for Emerging Contaminants
The field of environmental analysis is constantly evolving to address the challenge of "emerging contaminants" – pollutants that are not yet widely regulated but may pose a risk to environmental and human health. crccare.comnj.gov The development of robust and reliable analytical methods is the first step in understanding the occurrence and potential impact of these compounds. azurewebsites.netresearchgate.net
BDE 66-¹³C₆ is instrumental in the development and validation of new analytical methods for BFRs and other emerging contaminants. azurewebsites.net It is used to:
Optimize Extraction and Cleanup Procedures: By tracking the recovery of BDE 66-¹³C₆, analytical chemists can fine-tune extraction and cleanup protocols to maximize the recovery of target analytes while minimizing interferences from the sample matrix. frontiersin.org
Assess Method Performance: During method validation, BDE 66-¹³C₆ is used to determine key performance characteristics such as accuracy, precision, and limits of detection.
Ensure Inter-Laboratory Comparability: The use of common internal standards like BDE 66-¹³C₆ helps to ensure that results from different laboratories are comparable, which is essential for large-scale monitoring programs and regulatory purposes.
Enhancement of Accuracy and Precision in Environmental Monitoring Programs
Large-scale environmental monitoring programs are essential for tracking the spatial and temporal trends of pollutants in the environment. miljodirektoratet.no The accuracy and precision of the data generated by these programs are of utmost importance for making informed management and regulatory decisions. nih.gov
The routine use of BDE 66-¹³C₆ as an internal standard in these programs significantly enhances data quality. By correcting for analytical variability, it ensures that observed trends in BDE concentrations reflect actual environmental changes rather than analytical artifacts. This leads to more reliable assessments of the effectiveness of regulations aimed at reducing BFR emissions and a better understanding of the long-term fate of these persistent pollutants in the environment.
Regulatory Landscape and Future Research Directions Concerning Bde 66 in the Environment
National and International Environmental Monitoring Initiatives
The global recognition of PBDEs as persistent, bioaccumulative, and toxic pollutants has led to the establishment of numerous environmental monitoring programs. These initiatives rely on precise analytical methods where internal standards like BDE 66-13C6 are indispensable for generating reliable data. cdc.govosti.gov
International Programs:
The Stockholm Convention on Persistent Organic Pollutants (POPs): This is a landmark global treaty aimed at eliminating or restricting the production and use of POPs. wikipedia.org In 2009, several PBDEs found in commercial pentaBDE and octaBDE mixtures were listed for elimination under the Convention. ospar.orgbrsmeas.org Parties to the convention are required to monitor and manage waste containing these substances. environment-agency.gov.ukgreenpolicyplatform.org The effectiveness of these measures is evaluated through global monitoring programs that track the levels of these chemicals in the environment and in humans, with breast-milk monitoring programs being a valuable tool for identifying emerging pollutant trends. nih.gov
OSPAR Convention: The OSPAR Commission's Hazardous Substances Strategy includes PBDEs on its List of Chemicals for Priority Action, with the goal of achieving near-zero concentrations in the marine environment of the Northeast Atlantic. ospar.org
HELCOM: The Baltic Marine Environment Protection Commission (HELCOM) monitors PBDEs in the Baltic Sea, using fish as an indicator species to assess the environmental status against established threshold values. helcom.fi
National Initiatives:
Canada: Environment and Climate Change Canada conducts extensive monitoring of PBDEs in various environmental media, including air, water, sediment, fish, and bird eggs. canada.ca This is part of broader programs like the Great Lakes Water Quality Agreement and the Whales Initiative, which aims to understand chemical pollutant sources. canada.ca
United Kingdom: The UK's Chemicals Investigation Programme (CIP) has monitored PBDE concentrations in wastewater treatment works' effluent, observing declines in key congeners following regulatory restrictions. environment-agency.gov.uk
Poland: The determination of PBDE concentrations was included in the National Environmental Monitoring program for 2013-2015, highlighting the recognized need for data on these pollutants. pjoes.com
Australia: The Australian government has commissioned studies to determine the levels of PBDEs in aquatic sediments across the country, finding the highest levels in urban and industrial areas, though low by international standards. dcceew.gov.au
These monitoring efforts generate vast amounts of data, the quality of which is critically dependent on robust analytical methodologies, including the use of isotopically labeled standards for quantification.
| Monitoring Initiative | Geographic Scope | Focus Area/Media | Key PBDE-Related Actions |
| Stockholm Convention on POPs | Global | Environment & Human Tissues | Listing of specific PBDEs for elimination/restriction. ospar.orgbrsmeas.org |
| OSPAR Convention | Northeast Atlantic | Marine Environment | Inclusion of PBDEs on List of Chemicals for Priority Action. ospar.org |
| HELCOM | Baltic Sea | Marine Biota (Fish) & Sediments | Core indicator for assessing Good Environmental Status. helcom.fi |
| Canada's Monitoring Programs | National (e.g., Great Lakes) | Air, Water, Sediment, Biota, Leachate | Tracking trends and sources of PBDEs. canada.ca |
| UK Chemicals Investigation Programme | United Kingdom | Wastewater Effluent | Monitoring impact of restrictions on environmental releases. environment-agency.gov.uk |
Policy Frameworks for Environmental Management of PBDEs (excluding human health regulations)
In response to the environmental risks posed by PBDEs, a number of national and international policy frameworks have been established to manage and reduce their presence in the environment. These regulations target the production and use of the native PBDE compounds. The enforcement of and compliance with these policies are verified through the environmental monitoring activities described previously, which rely on analytical standards like this compound.
The Stockholm Convention: As the primary international instrument, the Convention obligates its 186 parties to take measures to eliminate or reduce the release of listed POPs. wikipedia.org For PBDEs, this includes prohibiting the production and use of tetraBDE, pentaBDE, hexaBDE, and heptaBDE, with some specific exemptions for recycling. ospar.orgbrsmeas.org DecaBDE was added to the convention in 2017. ospar.org The treaty also provides guidance on best available techniques and best environmental practices for managing remaining uses and waste streams containing PBDEs. greenpolicyplatform.org
European Union Regulations: The EU has been at the forefront of regulating PBDEs.
EU POPs Regulation (Regulation (EU) 2019/1021): This regulation implements the Stockholm Convention's obligations in the EU, prohibiting the production and use of listed PBDEs and setting concentration limits for these substances in waste. environment-agency.gov.uk
REACH (Registration, Evaluation, Authorisation and Restriction of Chemicals): Most uses of decaBDE above a certain concentration have been restricted under REACH since March 2019. environment-agency.gov.uk
Water Framework Directive (WFD): The WFD identifies PBDEs as priority hazardous substances and sets Environmental Quality Standards (EQS) for them in surface waters and biota to protect aquatic ecosystems. environment-agency.gov.ukhelcom.fi
Canadian Environmental Protection Act, 1999 (CEPA 1999): Following a screening assessment that concluded PBDEs are harmful to the environment, Canada implemented the Polybrominated Diphenyl Ethers Regulations. pops.int These regulations prohibit the manufacture of seven major PBDE congeners and restrict their use, sale, and import. pops.int
Australian Regulations: The National Industrial Chemicals Notification and Assessment Scheme (NICNAS) conducted risk assessments that led to a ban on the importation and manufacture of pentaBDE and octaBDE commercial mixtures in the mid-2000s. dcceew.gov.au
These policy frameworks create the demand for high-quality environmental monitoring to assess their effectiveness over time, a task that requires precise analytical tools.
Identification of Data Gaps in Environmental Research on BDE 66
Despite extensive research on PBDEs, significant knowledge gaps remain, particularly concerning the full life cycle, environmental fate, and specific effects of individual congeners like BDE 66. The use of this compound in research helps to generate more accurate concentration data, but it cannot by itself fill the gaps in our understanding of the native compound's behavior.
Sources and Release Mechanisms: There is still limited information on how PBDEs are released from the vast number of consumer and industrial products during their use and disposal. dcceew.gov.au Understanding these pathways is crucial for modeling environmental concentrations and human exposure.
Environmental Fate and Transport: A major area of uncertainty is the environmental degradation of PBDEs. Specifically, more research is needed to understand the extent to which higher brominated congeners, such as the widely used decaBDE, break down into lower brominated and potentially more bioavailable congeners like BDE 66. pops.intnih.govservice.gov.uk This debromination process could represent a long-term source of lower-brominated PBDEs in the environment long after production has ceased. service.gov.uk
Metabolism and Breakdown Products: The biotransformation of PBDEs is not fully understood. For instance, one study tentatively identified a hydroxylated metabolite of BDE-47 as 2´-OH-BDE-66, but its identity could not be confirmed due to the lack of a commercially available analytical standard, highlighting a specific analytical data gap. nih.govnih.gov
Regional Data Deficiencies: While monitoring is extensive in North America and Europe, significant data gaps exist in other regions. For example, recent assessments have highlighted a lack of sufficient data on the concentration of newly listed POPs, including certain PBDEs, across the African continent, hampering effective management. rsc.org
Comprehensive Congener-Specific Data: Much of the focus has been on the most abundant congeners (e.g., BDE-47, BDE-99, BDE-209). There is a general lack of comprehensive data on the specific properties, sources, fate, and effects for many other congeners, including BDE 66. researchgate.net
Addressing these data gaps is essential for refining risk assessments and ensuring that environmental management strategies are effective.
| Identified Data Gap | Description | Significance |
| Source & Release Mechanisms | Lack of knowledge on how PBDEs leach from products into air, dust, and water. dcceew.gov.au | Hampers accurate exposure modeling and source-reduction strategies. |
| Environmental Debromination | Uncertainty about the rate and extent of decaBDE breaking down into lower-brominated congeners. service.gov.uk | This process could be a significant ongoing source of more toxic and bioavailable PBDEs. |
| Metabolite Identification | Difficulty in confirming the structure of metabolic breakdown products due to a lack of analytical standards. nih.govnih.gov | Prevents a full understanding of the biotransformation and potential toxicity of parent compounds. |
| Regional Monitoring Data | Insufficient data on PBDE levels in developing regions, such as Africa. rsc.org | Undermines global assessments and the implementation of effective management in those regions. |
| Congener-Specific Information | Lack of comprehensive data sets for less-abundant congeners like BDE 66. researchgate.net | Limits the ability to conduct congener-specific risk assessments. |
Future Research Trajectories and Methodological Advancements
Future research on PBDEs will be driven by the need to fill the aforementioned data gaps and to improve the tools used for their detection and analysis. The continued availability and development of high-purity labeled standards like this compound are fundamental to these advancements.
Future Research Trajectories:
Waste Stream Analysis: A key focus will be on better understanding the role of waste as a source of PBDEs to the environment. This includes studying releases from landfill leachate, emissions from incineration, and the recycling of e-waste and other PBDE-containing materials. greenpolicyplatform.orgcanada.ca
Long-Term Fate and Transformation: Research will continue to investigate the long-term environmental behavior of PBDEs, particularly the remobilization from sediments and the transformation of decaBDE into other congeners, which may prolong the environmental impact of these chemicals. service.gov.uk
Mixture Effects: Since organisms are exposed to a mixture of PBDE congeners and other pollutants, future toxicological studies will likely focus more on the combined effects of these mixtures rather than single-congener exposures. europa.eu
Methodological Advancements:
Advanced Analytical Techniques: The standard for PBDE analysis is gas chromatography coupled with mass spectrometry (GC-MS). cdc.gov Advances focus on improving sensitivity and selectivity through high-resolution mass spectrometry (GC-HRMS) and tandem mass spectrometry (GC-MS/MS), which can distinguish between different congeners even at trace levels. researchgate.net The accuracy of these sophisticated methods is critically dependent on the use of isotopically labeled internal standards like this compound for precise quantification. cdc.gov
Novel Sample Preparation: To handle complex environmental samples (e.g., sediment, sludge, biota), researchers are developing more efficient and "greener" extraction and clean-up methods. These include techniques like matrix solid-phase dispersion (MSPD), microwave-assisted extraction (MAE), and various forms of micro-extraction that reduce solvent use and analysis time. researchgate.netrsc.org
Biosensor Development: While still an emerging field for BFRs, research into biosensors offers the potential for rapid, cost-effective, and portable screening tools. frontiersin.org These could be used for preliminary assessments of highly contaminated sites or for monitoring compliance at customs, complementing traditional, more labor-intensive laboratory methods. frontiersin.org
The continuous refinement of analytical methods, underpinned by the availability of specific labeled standards, will be crucial for advancing our understanding of PBDEs in the environment and for monitoring the success of global regulatory actions.
Q & A
Basic Research Questions
Q. What are the key chemical and structural properties of BDE 66-13C6, and how are they validated in analytical workflows?
- Methodological Answer : Use nuclear magnetic resonance (NMR) spectroscopy and high-resolution mass spectrometry (HRMS) to confirm molecular structure and isotopic labeling (13C6). Cross-reference results with established databases (e.g., PubChem, NIST) and primary literature for validation. Ensure alignment with standardized protocols for brominated diphenyl ethers (BDEs) .
Q. Which analytical techniques are most effective for quantifying this compound in environmental samples?
- Methodological Answer : Employ gas chromatography-mass spectrometry (GC-MS) with isotope dilution to account for matrix effects. Optimize extraction methods (e.g., solid-phase extraction) and validate detection limits via calibration curves. Include quality control steps, such as blanks and spiked recoveries, to minimize cross-contamination .
Q. How can researchers ensure reproducibility in synthesizing this compound for experimental use?
- Methodological Answer : Document synthesis protocols rigorously, including reaction conditions (temperature, catalysts) and purification steps (e.g., column chromatography). Use peer-reviewed synthetic pathways for BDE analogs as benchmarks. Share raw data (e.g., NMR spectra, yields) in supplementary materials to enable replication .
Advanced Research Questions
Q. What experimental design considerations are critical for studying the environmental degradation pathways of this compound?
- Methodological Answer : Design controlled microcosm experiments to simulate environmental conditions (e.g., UV exposure, microbial activity). Use factorial designs to isolate variables (pH, temperature) and apply time-series sampling. Analyze degradation products via non-target screening (LC-QTOF-MS) and compare with computational models (e.g., QSAR) .
Q. How can researchers resolve contradictions in toxicity data for this compound across studies?
- Methodological Answer : Conduct a meta-analysis of existing in vitro/in vivo studies, weighting results by sample size and methodological rigor (e.g., OECD-compliant assays). Perform sensitivity analyses to identify confounding variables (e.g., exposure duration, cell lines). Use systematic review frameworks like PRISMA to ensure transparency .
Q. What strategies optimize the integration of this compound datasets with Big Data platforms for cross-disciplinary research?
- Methodological Answer : Leverage semantic data layers (e.g., SANSA framework) to harmonize heterogeneous datasets. Structure data using FAIR principles (Findable, Accessible, Interoperable, Reusable) and store in repositories like Zenodo. Apply machine learning (e.g., clustering algorithms) to identify patterns in large-scale environmental or toxicological datasets .
Methodological Best Practices
- Data Validation : Use triangulation (e.g., analytical, computational, and literature-derived data) to confirm findings. Reference primary sources for spectral libraries and toxicity thresholds .
- Ethical Compliance : Obtain institutional approvals for hazardous material handling and disclose conflicts of interest (e.g., funding sources) in publications .
- Collaboration Frameworks : Align research questions with FINER criteria (Feasible, Interesting, Novel, Ethical, Relevant) and use tools like PICO for clinical studies .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
